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Compound of Interest

Compound Name: 2-Chloro-1,3,5-trimethoxybenzene

CAS No.: 67827-56-9

Cat. No.: B1345492

Get Quote

Before implementing a disposal plan, we must understand the physicochemical parameters

that dictate the compound's behavior in a waste stream. The presence of the chlorine atom on

the electron-rich trimethoxybenzene ring makes this compound highly stable, necessitating

aggressive thermal destruction methods.

Table 1: Physicochemical and Waste Characterization Data
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Parameter Value Operational Implication

Chemical Name
2-Chloro-1,3,5-

trimethoxybenzene

Requires strict tracking as a

synthetic intermediate.

CAS Number 67827-56-9
Essential for waste manifesting

and SDS cross-referencing[1].

Molecular Formula C 9​H 11​ClO 3​

Contains covalently bound

chlorine; mandates

halogenated disposal.

Molecular Weight 202.63 g/mol

High mass density; precipitates

easily in aqueous waste

streams.

Waste Classification Halogenated Organic Waste

Must be routed to high-

temperature incinerators

equipped with acid-gas

scrubbers[2][3].

Section 2: The Mechanistic Imperative for
Halogenated Segregation
The fundamental rule of managing chlorinated aromatics is strict segregation from non-

halogenated solvents[4]. The causality behind this rule is twofold:

Dioxin Prevention: Combusting chlorinated compounds alongside standard organics at lower

temperatures (<1000°C) provides the perfect thermodynamic environment for the synthesis

of highly toxic polychlorinated dibenzodioxins (PCDDs) and furans[5].

Economic and Operational Efficiency: Halogenated waste is significantly more expensive to

process. Commingling 2-Chloro-1,3,5-trimethoxybenzene with bulk non-halogenated

solvents unnecessarily inflates the volume of high-cost waste and complicates the recycling

of standard solvents[2][5].
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Workflow for segregating and routing chlorinated aromatic waste streams.

Section 3: Self-Validating Disposal Protocol
To ensure absolute compliance and safety, follow this step-by-step methodology. Each step

contains a built-in validation check to create a closed-loop, error-free process.

Step 1: Source Containment and Segregation

Action: Collect all solid residues, reaction mother liquors, and contaminated consumables

(e.g., filter paper, silica gel) containing 2-Chloro-1,3,5-trimethoxybenzene into a dedicated

"Halogenated Organic Waste" stream[4].

Causality: Isolating the chlorinated ether prevents cross-reactivity with incompatible

materials like strong oxidizers or bases, which could trigger exothermic degradation[2].
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Validation Check: Inspect the waste log. Ensure no non-halogenated bulk solvents (e.g.,

pure ethyl acetate or hexane) have been added to this specific carboy, maintaining a high

halogen density for the incinerator profile.

Step 2: Primary Packaging and Labeling

Action: Transfer the segregated waste into High-Density Polyethylene (HDPE) containers or

PTFE-lined drums. Affix a compliant hazardous waste label explicitly stating: "Hazardous

Waste - Halogenated Organic (Contains 2-Chloro-1,3,5-trimethoxybenzene)".

Causality: Trace hydrolysis of chlorinated aromatics over time can generate minute amounts

of hydrochloric acid (HCl). Standard metal containers are susceptible to chloride-induced

pitting corrosion, whereas HDPE offers superior chemical inertness.

Validation Check: Physically inspect the cap seal to confirm the presence of an intact PTFE

liner, ensuring zero vapor escape during long-term storage.

Step 3: Spill Response and Decontamination

Action: In the event of a localized spill, do not dry-sweep the solid. Use a compatible solvent

(e.g., a small amount of dichloromethane) to wet an absorbent pad, carefully wipe the area,

and place the pad into the halogenated waste container[4].

Causality: Dry-sweeping crystalline or powdered aromatic ethers can aerosolize the

compound, leading to inhalation exposure and broader surface contamination[4].

Validation Check: Perform a final wipe of the spill area with a clean, solvent-dampened pad.

If the pad shows no residue or discoloration, the area is successfully decontaminated.

Step 4: Institutional Transfer and Manifesting

Action: Coordinate with your Environmental Health and Safety (EHS) department to manifest

the waste for pickup by a licensed hazardous waste contractor.

Causality: Legal chain-of-custody requires that chlorinated organics be routed specifically to

facilities equipped with high-temperature rotary kilns and acid-gas scrubbers[3].
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Validation Check: Review the waste manifest document before signing; verify that the waste

code accurately reflects a halogenated organic stream rather than a generic flammable

liquid.

Section 4: High-Temperature Incineration and
Destruction Removal Efficiency (DRE)
Once the waste leaves your facility, it undergoes a rigorous destruction process. The

Environmental Protection Agency (EPA) mandates that incinerators processing chlorinated

organic waste achieve a Destruction and Removal Efficiency (DRE) of at least 99.99%[3].

The destruction of 2-Chloro-1,3,5-trimethoxybenzene requires a primary combustion zone

operating above 1100°C. At this temperature, the aromatic ring undergoes complete thermal

cleavage. The covalently bound chlorine is liberated primarily as hydrogen chloride (HCl) gas.

Because releasing HCl into the atmosphere causes severe environmental damage, the

incinerator's secondary exhaust is routed through a wet scrubber—an alkaline wash (typically

sodium hydroxide) that neutralizes the highly acidic HCl into harmless sodium chloride (NaCl)

and water[3].
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High-temperature incineration mechanism for halogenated organic destruction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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